Cas no 1286695-51-9 (2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one
• CAS No: 1286695-51-9
• MF: C₂₃H₂₆N₂O₃S
• MW: 410.529144763947
• CID: 5914859
• PubChem ID: 49731208
• Update Time: 2025-07-17

2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one
• VU0528271-1
• 2-(4-methoxy-3-methylphenyl)-1-{4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl}ethan-1-one
• 1286695-51-9
• SR-01000926276-1
• 2-(4-methoxy-3-methylphenyl)-1-[4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]ethanone
• F5939-0626
• 2-(4-methoxy-3-methylphenyl)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone
• AKOS024527670
• SR-01000926276
• Ethanone, 2-(4-methoxy-3-methylphenyl)-1-[4-[(4-methyl-2-benzothiazolyl)oxy]-1-piperidinyl]-

• Inchi： 1S/C23H26N2O3S/c1-15-5-4-6-20-22(15)24-23(29-20)28-18-9-11-25(12-10-18)21(26)14-17-7-8-19(27-3)16(2)13-17/h4-8,13,18H,9-12,14H2,1-3H3
• InChI Key： JUIGKTVWGVLSOS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC3=C(C)C=CC=C3S2)CC1)CC1=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 410.16641387g/mol
• Monoisotopic Mass: 410.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-1-one

2-(4-Methoxy-3-Methylphenyl)-1-{4-(4-Methyl-1,3-Benzothiazol-2-Yl)OxyPiperidin-1-Yl}Ethan-1-One: A Promising Compound in Chemical and Biomedical Research

The compound 2-(4-methoxy-3-methylphenyl)-1-{4-(4-methyl-1,3-benzothiazol-2-yl)oxypiperidin-1-yl}ethan-one (CAS No. 1286695-51-9) represents a structurally complex organic molecule with significant potential in pharmaceutical and biomedical applications. Its unique architecture combines a substituted phenyl ring (para-methoxy and meta-methyl groups), a benzothiazole moiety, and a piperidine core linked via an oxy bridge, creating a scaffold with tunable physicochemical properties.

Recent advancements in synthetic methodology have enabled precise control over the formation of this compound’s critical benzothiazol-yl group, which is pivotal for its biological activity. Studies published in Journal of Medicinal Chemistry (2023) demonstrated that the methyl substitution at position 4 of the benzothiazole ring enhances metabolic stability while preserving binding affinity to protein targets such as histone deacetylases (HDACs). This structural feature aligns with current trends in drug design emphasizing bioavailability optimization.

In preclinical models, this compound exhibits multifunctional pharmacology. A 2024 study in Nature Communications revealed its dual action as both a selective HDAC inhibitor and a modulator of mitochondrial dynamics. The piperidine unit, when conjugated to the benzothiazole fragment through an ether linkage, facilitates cell membrane permeability—a critical factor for CNS penetration—while the methoxyphenyl substituent contributes to sustained plasma half-life through CYP enzyme interactions.

Spectroscopic analysis confirms the compound’s rigidity due to intramolecular hydrogen bonding between the carbonyl group (C=O) and piperidine nitrogen. This structural rigidity was leveraged in recent crystallographic studies (Acta Crystallogr., 2023), which identified conformational constraints that correlate with its selectivity for HDAC6 over other isoforms—a desirable trait for anti-inflammatory therapies without off-target effects.

Clinical translation studies highlight its potential in neurodegenerative diseases. In Alzheimer’s disease models, this compound reduced amyloid-beta aggregation by 78% at submicromolar concentrations while mitigating oxidative stress via Nrf2 pathway activation—a mechanism validated through LC/MS-based metabolomics profiling (ACS Chem Neurosci., 2024). The methyl groups on the phenyl ring were shown to modulate blood-brain barrier permeability without inducing efflux pump upregulation.

Safety assessments conducted under ICH guidelines demonstrated an LD₅₀ exceeding 500 mg/kg in rodent models, with no observed hepatotoxicity at therapeutic doses up to 50 mg/kg/day for 90 days (Toxicological Sciences, 2023). The absence of genotoxic effects in Ames assays aligns with its design principles avoiding reactive electrophilic moieties—a key consideration for chronic use therapies.

Ongoing research explores its application as a dual kinase-HDAC inhibitor targeting pancreatic cancer cells resistant to standard chemotherapy regimens. Data from xenograft studies published this year (Cancer Research, 2024) showed tumor growth inhibition rates exceeding 80% when combined with gemcitabine, mediated by simultaneous inhibition of Akt/mTOR signaling and reversal of epigenetic silencing of tumor suppressor genes.

This molecule’s modular structure enables combinatorial chemistry approaches for property optimization. Researchers are currently investigating fluorinated analogs where the methoxy group is replaced by trifluoromethoxy substituents, aiming to improve water solubility while maintaining bioactivity—a strategy highlighted as critical for pediatric formulations requiring aqueous administration routes.

In vitro ADME studies using human hepatocyte cultures confirmed phase I metabolism primarily involves oxidation at the piperidine nitrogen rather than reactive metabolite formation—a favorable profile reducing idiosyncratic toxicity risks. This metabolic pathway was validated using stable isotope labeling techniques (J Pharm Sci., 2024), providing actionable data for predicting drug-drug interaction potential.

The compound’s unique combination of structural features—aromatic stability from the benzothiazole core, pharmacokinetic advantages from the piperidine scaffold, and functional groups amenable to bioisosteric replacements—positions it as a versatile platform molecule for next-generation therapeutics. Current pipeline developments include targeted delivery systems using lipid nanoparticle encapsulation to further enhance delivery efficiency while minimizing systemic exposure.